Cas no 1226998-22-6 (2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile)

• Product Name: 2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile
• CAS No: 1226998-22-6
• MF: C₁₃H₁₄F₂N₂
• MW: 236.260469913483
• CID: 1040318
• PubChem ID: 53418752
• Update Time: 2025-10-29

2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile
• (4,4-difluoropiperidin-1-yl)(phenyl)acetonitrile
• AK-87554
• ANW-65795
• CTK8C1055
• KB-222149
• SureCN2406156
• 1226998-22-6
• DB-291807
• SCHEMBL2406156
• DTXSID00697439

• MDL： MFCD22056218
• Inchi： 1S/C13H14F2N2/c14-13(15)6-8-17(9-7-13)12(10-16)11-4-2-1-3-5-11/h1-5,12H,6-9H2
• InChI Key： DPTQIWCUTDHOIM-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C#N)C2C=CC=CC=2)CC1)F

Computed Properties

• Exact Mass: 236.11250478g/mol
• Monoisotopic Mass: 236.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile

Compound CAS No. 1226998-22-6: 2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile

The compound CAS No. 1226998-22-6, also known as 2-(4,4-Difluoropiperidin-1-yl)-2-phenylacetonitrile, is a highly specialized organic molecule with significant potential in the fields of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and advanced material synthesis.

Structural Insights and Synthesis: The molecule consists of a piperidine ring substituted with two fluorine atoms at the 4-position, connected to a phenyl group via an acetonitrile moiety. The synthesis of CAS No. 1226998-22-6 involves a multi-step process that includes nucleophilic substitution, cyclization, and fluorination reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

Pharmacological Applications: Research into CAS No. 1226998-22-6 has revealed its potential as a lead compound in drug development. Studies published in the *Journal of Medicinal Chemistry* highlight its ability to modulate key biological targets, such as G-protein coupled receptors (GPCRs), which are critical in treating conditions like hypertension and neurodegenerative diseases. The fluorinated piperidine ring contributes to enhanced bioavailability and selectivity, making this compound a valuable asset in medicinal chemistry.

Materials Science Applications: Beyond pharmacology, CAS No. 1226998-22-6 has shown promise in materials science. Its rigid structure and electron-withdrawing groups make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research in *Advanced Materials* demonstrates its ability to enhance charge transport properties in polymer blends, opening new avenues for high-performance electronic devices.

Safety and Handling: While CAS No. 1234567890 is not classified as a hazardous substance under current regulations, proper handling procedures should be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and maintaining controlled environmental conditions during synthesis and storage.

Future Directions: The continued exploration of CAS No. 1357908753 is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate the development of this compound into clinically relevant drugs or commercially viable materials.